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Compound of Interest

Compound Name: beta-Ionone epoxide

CAS No.: 23267-57-4

Cat. No.: B1235301

Get Quote

An In-depth Technical Guide to Beta-Ionone
Epoxide
This technical guide provides a comprehensive overview of beta-ionone epoxide, a significant

compound in the flavor, fragrance, and pharmaceutical industries. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical identity, physicochemical properties, synthesis, and spectral data.

Chemical Identity and Molecular Structure
Beta-ionone epoxide is chemically known as 4-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept-1-

yl)-3-buten-2-one.[1][2] It is an apo carotenoid monoterpenoid, structurally related to beta-

ionone with an epoxide group across the 5 and 6 positions of the cyclohexyl ring.[3]

Molecular Formula: C₁₃H₂₀O₂[1][3][4][5]

Molecular Weight: 208.30 g/mol [1][3]
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CAS Number: 23267-57-4[1][4][5]

IUPAC Name: (E)-4-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)but-3-en-2-one[3]

Synonyms: 5,6-Epoxy-β-ionone, β-Ionone 5,6-epoxide, 4-(1,2-Oxido-2,6,6-

trimethylcyclohexyl)-3-buten-2-one[3][4]

Molecular Structure:

Reactants Catalyst & Solvent Reaction Conditions

Process

Product

β-Ionone

Epoxidation

Hydrogen Peroxide (H₂O₂) Bis(3,5-bis(trifluoromethyl)phenyl)
diselenide

Solvent
(e.g., Acetonitrile)

Temperature: 0-40 °C
Atmosphere: Nitrogen

Time: 24 hours

Solvent Evaporation

Preparative TLC

β-Ionone Epoxide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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